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Compound of Interest

Compound Name: 3-Amino-2-piperidone

Cat. No.: B154931 Get Quote

An In-depth Technical Guide to 3-Amino-2-piperidone

Abstract
3-Amino-2-piperidone, also known as cyclo-ornithine, is a delta-lactam and a cyclic analog of

the amino acid ornithine.[1] This compound serves as a versatile building block in medicinal

chemistry and pharmaceutical research, particularly in the synthesis of novel therapeutics

targeting central nervous system disorders, as well as compounds with anti-inflammatory and

analgesic properties.[2][3] It is also a metabolite found in various living organisms, from

bacteria to humans.[1][4][5] This technical guide provides a comprehensive overview of the

physical and chemical properties of 3-Amino-2-piperidone, detailed experimental protocols,

and insights into its biological significance and associated signaling pathways.

Chemical Structure and Identity
IUPAC Name: 3-aminopiperidin-2-one[4][6]

Synonyms: Cyclo-ornithine, 2-Amino-δ-valerolactam, Ornithine lactam[5][7]

Chemical Formula: C₅H₁₀N₂O[4][6][8]

Molecular Weight: 114.15 g/mol [1][4][8]

CAS Number: 1892-22-4[1][4][8]
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Physicochemical Properties
The physical and chemical properties of 3-Amino-2-piperidone are summarized in the tables

below. These properties are crucial for its handling, storage, and application in research and

development.

Table 1: Physical Properties
Property Value Source(s)

Appearance
Solid; Light orange to yellow to

green powder/crystal
[2][4][7][9]

Melting Point 50 °C [8]

87 °C (for (S)-(-)-3-Amino-2-

piperidone)
[2]

Boiling Point 130 °C [8]

125-135 °C (at 2-3 Torr) [5][7]

Density 1.071 ± 0.06 g/cm³ (Predicted) [5][7]

Refractive Index 1.476 (Predicted) [5]

Table 2: Chemical and Solubility Properties
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Property Value Source(s)

pKa (Strongest Acidic) 14.55 - 16.00 (Predicted) [7][10]

pKa (Strongest Basic) 8.44 (Predicted) [10]

logP -1.3 to -0.8 (Predicted) [4][10]

Water Solubility 444 g/L (Predicted) [10]

Solubility in Organic Solvents DMSO: 40-50 mg/mL [1][11]

Methanol (Slightly soluble) [7]

Storage Conditions

Store at ≤ -20°C, keep dry,

under inert atmosphere (e.g.,

Nitrogen)

[1][7][8]

Spectral Data
Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a common technique used to

identify and quantify 3-Amino-2-piperidone.[8] The Human Metabolome Database (HMDB)

provides spectral data for derivatized (TMS) and non-derivatized forms.[4][10]

Nuclear Magnetic Resonance (NMR) Spectroscopy: While specific spectral data is not

readily available in the search results, NMR is a standard method for structural elucidation of

this compound.[12] 1H NMR and 13C NMR would be used to confirm the proton and carbon

framework of the molecule.

Experimental Protocols
General Synthesis Approach
While a specific, detailed protocol for the direct synthesis of 3-Amino-2-piperidone was not

found, a general approach can be inferred from the synthesis of its derivatives. A common

route involves the cyclization of a protected ornithine or glutamine precursor. For instance, the

synthesis of 3-amino-2,6-piperidinedione hydrochloride involves protection of the amino group

of L-glutamine, followed by cyclization and subsequent deprotection.[13]

A plausible synthetic workflow is outlined below:
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Synthesis

Protected Ornithine/Glutamine Derivative

Carboxylic Acid Activation
(e.g., with DCC, HOBt)

Intramolecular Cyclization

Removal of Protecting Groups
(e.g., with TFA or HCl)

3-Amino-2-piperidone

Click to download full resolution via product page

Caption: General workflow for the synthesis of 3-Amino-2-piperidone.

Purification Protocol
Post-synthesis, 3-Amino-2-piperidone is typically purified using standard chromatographic

techniques.

Extraction: The reaction mixture is worked up using a suitable solvent system (e.g.,

dichloromethane/water) to remove inorganic byproducts.

Chromatography: The crude product is purified by column chromatography on silica gel,

eluting with a gradient of methanol in dichloromethane or a similar polar solvent system.
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Crystallization: Further purification can be achieved by recrystallization from an appropriate

solvent to yield the final product as a crystalline solid.

Purity Assessment: The purity of the final compound is assessed by Gas Chromatography

(GC) or High-Performance Liquid Chromatography (HPLC). A purity of >98% is commonly

reported for commercial samples.[9]

Analytical Methods
The identity and purity of 3-Amino-2-piperidone are confirmed using a combination of

analytical techniques.

Analytical Workflow

Purified 3-Amino-2-piperidone

Mass Spectrometry (MS)
- Confirms Molecular Weight

NMR Spectroscopy
(¹H, ¹³C)

- Confirms Structure

GC/HPLC
- Assesses Purity

IR Spectroscopy
- Identifies Functional Groups

Characterized Compound

Click to download full resolution via product page

Caption: Standard analytical workflow for compound characterization.

Biological Activity and Signaling Pathways
3-Amino-2-piperidone is recognized as an endogenous metabolite and a cyclic ornithine

analogue.[1][11] Its structure makes it a valuable scaffold in drug discovery.
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Pharmaceutical Intermediate: It is a key building block for synthesizing molecules targeting

central nervous system disorders and for developing drugs with analgesic and anti-

inflammatory properties.[2][3]

Enzyme Inhibition: Derivatives of 3-Amino-2-piperidone have been investigated as

protease inhibitors. For example, it is a component of Symplocamide A, a non-covalent

serine protease inhibitor.[14]

Apoptosis Inhibition: A derivative, N-(2-oxopiperidin-3-yl)dodecanamide, has been shown to

inhibit Fas-induced apoptosis.[15]

Some commercial suppliers suggest a potential link to the PI3K/Akt/mTOR and Protein

Tyrosine Kinase signaling pathways, although specific studies directly implicating 3-Amino-2-
piperidone were not identified in the initial search.[1] The PI3K/Akt/mTOR pathway is a critical

regulator of cell survival, proliferation, and growth. Its modulation is a key area of interest in

cancer and neurological research.

Potential PI3K/Akt/mTOR Pathway Interaction

Growth Factor Receptor Tyrosine
Kinase PI3K activates PIP3 converts PIP2 to

PIP2

PDK1
 recruits

Akt phosphorylates
mTORC1

 activates

Cell Survival promotes

Cell Growth &
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3-Amino-2-piperidone
(or derivative)  potential modulation

Click to download full resolution via product page

Caption: Hypothesized modulation of the PI3K/Akt/mTOR signaling pathway.

Applications in Research and Drug Development
The utility of 3-Amino-2-piperidone spans several areas of chemical and biological research.
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Key Application Areas

3-Amino-2-piperidone

Pharmaceuticals
(CNS, Analgesics)

Peptide Synthesis
(Chiral Auxiliary)

Biochemical Research
(Enzyme Inhibition) Agrochemicals

Click to download full resolution via product page

Caption: Core applications of 3-Amino-2-piperidone in research.

Pharmaceutical Development: It serves as a crucial intermediate in synthesizing drugs for

neurological disorders.[3]

Peptide Synthesis: Its chiral nature makes it valuable as a chiral auxiliary in asymmetric

synthesis.[2]

Chemical Biology: It is used in studies investigating enzyme mechanisms and protein

interactions.[2]

Agrochemicals: The compound is also used in the formulation of pesticides and herbicides.

[3]

Safety and Handling
According to GHS classifications, 3-Amino-2-piperidone is considered an irritant.[5][7]

Hazards: May be harmful if swallowed, cause skin irritation, and cause serious eye irritation

or damage.[4]

Precautions: Standard laboratory safety precautions should be taken, including wearing

personal protective equipment (PPE) such as gloves, lab coat, and safety glasses. Handle in

a well-ventilated area.

Conclusion
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3-Amino-2-piperidone is a compound with significant potential in organic synthesis and

medicinal chemistry. Its well-defined physicochemical properties, combined with its versatile

chemical reactivity, make it an important building block for the development of novel bioactive

molecules. Further research into its biological roles and direct interactions with signaling

pathways will continue to expand its applications in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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